Cas no 137694-75-8 (NG-MONOMETHYL-D-ARGININE MONOACETATE)

• Product Name: NG-MONOMETHYL-D-ARGININE MONOACETATE
• CAS No: 137694-75-8
• MF: C₉H₂₀N₄O₄
• MW: 248.279501914978
• MDL: MFCD00083440
• CID: 215603
• PubChem ID: 2733509
• Update Time: 2025-07-19

NG-MONOMETHYL-D-ARGININE MONOACETATE Chemical and Physical Properties

Names and Identifiers

• NG-MONOMETHYL-D-ARGININE MONOACETATE
• D-NG-Monomethylarginine (D-NMMA)
• D-NMMA (acetate)
• H-D-Arg(Me)-OH
• NG-METHYL-D-ARGININE ACETATE
• D-NMMA
• D-NMMA MONOACETATE
• D-NMMA, ACETATE SALT
• D-NMMA, MONOACETATE SALT
• H-D-ARG(ME)-OH ACOH
• NG-ME-D-ARG, ACOH
• NG-MONOMETHYL-D-ARGININE ACETATE
• NW-METHYL-D-ARGININE ACETATE
• J-007050
• AKOS040755880
• 137694-75-8
• D-Ornithine,N5-[imino(methylamino)methyl]-,acetate
• (2R)-2-amino-5-(N''-methylcarbamimidamido)pentanoic acid; acetic acid
• D-Ornithine, N5-[imino(methylamino)methyl]-, acetate
• Acetic acid;(2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid
• HY-130658
• CS-0110140
• D-NMMA;D-Tilarginine;D-Targinine

• MDL： MFCD00083440
• Inchi： 1S/C7H16N4O2.C2H4O2/c1-10-7(9)11-4-2-3-5(8)6(12)13;1-2(3)4/h5H,2-4,8H2,1H3,(H,12,13)(H3,9,10,11);1H3,(H,3,4)/t5-;/m1./s1
• InChI Key： IKPNWIGTWUZCKM-NUBCRITNSA-N
• SMILES： OC([C@@H](CCCN/C(=N/C)/N)N)=O.OC(C)=O

Computed Properties

• Exact Mass: 248.148
• Monoisotopic Mass: 248.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 3
• XLogP3: -3.1
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Odorless white powder
• Density: 1.2162 (rough estimate)
• Melting Point: 180 °C
• Boiling Point: 391.35°C (rough estimate)
• Flash Point: 191.3°C
• Refractive Index: 1.6300 (estimate)
• PSA: 148.53000
• LogP: 0.59500
• Solubility: Not determined

NG-MONOMETHYL-D-ARGININE MONOACETATE Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on NG-MONOMETHYL-D-ARGININE MONOACETATE

Introduction to NG-MONOMETHYL-D-ARGININE MONOACETATE (CAS No. 137694-75-8)

NG-MONOMETHYL-D-ARGININE MONOACETATE, a compound with the chemical identifier CAS No. 137694-75-8, has garnered significant attention in the field of pharmaceutical research and development due to its unique biochemical properties and potential therapeutic applications. This compound, belonging to the class of methylated arginine derivatives, exhibits distinct molecular characteristics that make it a subject of intense study in both academic and industrial settings.

The molecular structure of NG-MONOMETHYL-D-ARGININE MONOACETATE consists of a modified arginine backbone, specifically featuring a monoacetate group and a D-enantiomer configuration. This structural modification imparts unique pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for various biomedical applications. The compound's ability to interact with specific biological pathways has been a focal point in recent research, particularly in the context of cardiovascular health and immune modulation.

Recent studies have highlighted the potential of NG-MONOMETHYL-D-ARGININE MONOACETATE as a novel therapeutic agent. Research indicates that this compound may play a crucial role in enhancing nitric oxide (NO) production, which is essential for vasodilation and overall cardiovascular function. The modulation of NO levels by NG-MONOMETHYL-D-ARGININE MONOACETATE has been observed in both in vitro and in vivo models, suggesting its potential as a treatment for conditions such as hypertension and endothelial dysfunction.

In addition to its cardiovascular benefits, NG-MONOMETHYL-D-ARGININE MONOACETATE has shown promise in immunomodulatory applications. Studies have demonstrated that this compound can influence immune cell function by modulating the activity of key enzymes involved in immune responses. Specifically, it has been found to enhance the activity of arginase enzymes, which are critical for regulating immune cell proliferation and differentiation. This finding opens up new avenues for treating autoimmune disorders and enhancing immune surveillance against pathogens.

The synthesis and characterization of NG-MONOMETHYL-D-ARGININE MONOACETATE have been refined through advanced chemical methodologies. Researchers have developed efficient synthetic routes that ensure high purity and yield, making it feasible for large-scale production. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has further facilitated the structural elucidation and quality control of this compound.

One of the most compelling aspects of NG-MONOMETHYL-D-ARGININE MONOACETATE is its potential for drug development. Its unique biochemical profile suggests that it could be used in combination therapies, particularly those targeting chronic diseases with complex pathophysiology. For instance, its ability to enhance NO production could synergize with existing treatments for cardiovascular diseases, while its immunomodulatory effects might complement therapies for cancer and inflammatory conditions.

The safety profile of NG-MONOMETHYL-D-ARGININE MONOACETATE is another area of active investigation. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical translation. However, further research is needed to fully understand its long-term effects and potential side effects. This includes evaluating its interactions with other drugs and assessing its efficacy in diverse patient populations.

Future research directions for NG-MONOMETHYL-D-ARGININE MONOACETATE include exploring its role in neurodegenerative diseases. Preliminary evidence suggests that this compound may have neuroprotective properties, potentially benefiting conditions such as Alzheimer's disease and Parkinson's disease. By investigating these mechanisms, scientists hope to uncover new therapeutic strategies that leverage the unique properties of this compound.

The industrial application of NG-MONOMETHYL-D-ARGININE MONOACETATE is also being considered. Its synthesis could be integrated into existing pharmaceutical manufacturing processes, offering cost-effective production methods. Additionally, its potential use in nutraceuticals has not been overlooked, as methylated arginine derivatives are known to support overall health by enhancing metabolic functions.

In conclusion, NG-MONOMETHYL-D-ARGININE MONOACETATE (CAS No. 137694-75-8) represents a significant advancement in biomedical research due to its multifaceted therapeutic potential. Its ability to modulate cardiovascular function, immune responses, and potentially even neurodegenerative processes makes it a versatile compound with broad applications. As research continues to uncover new insights into its mechanisms of action, NG-MONOMETHYL-D-ARGININE MONOACETATE is poised to become a cornerstone in the development of novel treatments across multiple medical disciplines.